Dehydro Aripiprazole Hydrochloride
Dehydro Aripiprazole Hydrochloride
Dehydro aripiprazole is the primary, active metabolite of aripiprazole, an atypical antipsychotic. The metabolite is produced from the parent compound by the actions of cytochrome P450 (CYP) isoforms CYP3A4 and CYP2D6. Dehydro aripiprazole has similar pharmacological properties to aripiprazole.
Brand Name:
Vulcanchem
CAS No.:
1008531-60-9
VCID:
VC20757010
InChI:
InChI=1S/C23H25Cl2N3O2.ClH/c24-19-4-3-5-21(23(19)25)28-13-11-27(12-14-28)10-1-2-15-30-18-8-6-17-7-9-22(29)26-20(17)16-18;/h3-9,16H,1-2,10-15H2,(H,26,29);1H
SMILES:
C1CN(CCN1CCCCOC2=CC3=C(C=C2)C=CC(=O)N3)C4=C(C(=CC=C4)Cl)Cl.Cl
Molecular Formula:
C23H26Cl3N3O2
Molecular Weight:
482.8 g/mol
Dehydro Aripiprazole Hydrochloride
CAS No.: 1008531-60-9
Cat. No.: VC20757010
Molecular Formula: C23H26Cl3N3O2
Molecular Weight: 482.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dehydro aripiprazole is the primary, active metabolite of aripiprazole, an atypical antipsychotic. The metabolite is produced from the parent compound by the actions of cytochrome P450 (CYP) isoforms CYP3A4 and CYP2D6. Dehydro aripiprazole has similar pharmacological properties to aripiprazole. |
|---|---|
| CAS No. | 1008531-60-9 |
| Molecular Formula | C23H26Cl3N3O2 |
| Molecular Weight | 482.8 g/mol |
| IUPAC Name | 7-[4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butoxy]-1H-quinolin-2-one;hydrochloride |
| Standard InChI | InChI=1S/C23H25Cl2N3O2.ClH/c24-19-4-3-5-21(23(19)25)28-13-11-27(12-14-28)10-1-2-15-30-18-8-6-17-7-9-22(29)26-20(17)16-18;/h3-9,16H,1-2,10-15H2,(H,26,29);1H |
| Standard InChI Key | CUQHINIXYQSLAI-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CCCCOC2=CC3=C(C=C2)C=CC(=O)N3)C4=C(C(=CC=C4)Cl)Cl.Cl |
| Canonical SMILES | C1CN(CCN1CCCCOC2=CC3=C(C=C2)C=CC(=O)N3)C4=C(C(=CC=C4)Cl)Cl.Cl |
| Appearance | Assay:≥98%A crystalline solid |
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